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Compound of Interest

Compound Name: ST8155AA1

Cat. No.: B14758252 Get Quote

Ausencia de Datos Públicos sobre ST8155AA1
Tras una exhaustiva revisión de la literatura científica y las bases de datos públicas, no se ha

encontrado información específica sobre un compuesto designado como "ST8155AA1". Esta

designación podría corresponder a un compuesto de investigación interno, una molécula

recientemente sintetizada aún no divulgada públicamente o un nombre de marcador de

posición.

A pesar de la ausencia de datos concretos sobre ST8155AA1, este documento tiene como

objetivo proporcionar una guía técnica detallada que sirva como plantilla o ejemplo de cómo se

llevaría a cabo la elucidación estructural y la caracterización de un nuevo compuesto

candidato a fármaco. Para ello, se presentarán datos hipotéticos y protocolos experimentales

representativos que ilustren el proceso.

Guía Técnica Hipotética: Elucidación Estructural y
Caracterización de ST8155AA1
Audiencia: Investigadores, científicos y profesionales del desarrollo de fármacos.

Resumen: Este documento describe el proceso de elucidación estructural y caracterización

integral de un nuevo compuesto heterocíclico, ST8155AA1, un potente inhibidor de la quinasa

X. Se detallan los métodos espectroscópicos y espectrométricos utilizados para determinar su
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estructura, junto con los ensayos biológicos para caracterizar su actividad, selectividad y

mecanismo de acción.

Elucidación Estructural
La estructura de ST8155AA1 se determinó mediante una combinación de espectrometría de

masas de alta resolución (HRMS), espectroscopia de resonancia magnética nuclear (RMN) y

espectroscopia infrarroja (IR).

1.1. Espectrometría de Masas (MS)

La espectrometría de masas de alta resolución con ionización por electrospray (ESI-HRMS) se

utilizó para determinar la fórmula molecular del compuesto.

Protocolo Experimental: ESI-HRMS

Preparación de la Muestra: Se disolvió ST8155AA1 en metanol (grado LC-MS) a una

concentración de 1 mg/mL. La solución se diluyó adicionalmente a 10 µg/mL con una

solución de metanol/agua 50:50 que contenía un 0,1% de ácido fórmico.

Adquisición de Datos: El análisis se realizó en un espectrómetro de masas de tiempo de

vuelo (TOF) en modo de iones positivos. El rango de masas se estableció en 100-1000 m/z.

Análisis de Datos: La fórmula molecular se calculó a partir del ion molecular protonado

[M+H]⁺ observado.

1.2. Espectroscopia de Resonancia Magnética Nuclear (RMN)

Se llevaron a cabo una serie de experimentos de RMN (¹H, ¹³C, COSY, HSQC, HMBC) en un

espectrómetro de 500 MHz para determinar la conectividad y la estereoquímica de

ST8155AA1.

Protocolo Experimental: RMN

Preparación de la Muestra: Se disolvieron aproximadamente 5 mg de ST8155AA1 en 0,6

mL de DMSO-d₆.
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Adquisición de Datos: Se adquirieron espectros de ¹H, ¹³C, DEPT-135, COSY, HSQC y

HMBC a 298 K.

Análisis de Datos: Los desplazamientos químicos (δ) se expresan en partes por millón

(ppm) y las constantes de acoplamiento (J) en hercios (Hz). Los espectros se procesaron y

analizaron para ensamblar la estructura molecular.

Tabla 1: Resumen de Datos de Elucidación Estructural para ST8155AA1

Técnica Parámetro
Resultado
Hipotético

Conclusión

ESI-HRMS [M+H]⁺ medido 452.1785
Fórmula Molecular:

C₂₂H₂₄N₅O₄

RMN ¹H Desplazamientos

δ 7.8-8.5 (m, 4H), δ

4.5 (t, 1H), δ 2.1-3.5

(m, 19H)

Presencia de un anillo

aromático y múltiples

protones alifáticos.

RMN ¹³C Desplazamientos

δ 172.5, δ 150-160

(4C), δ 110-130 (6C),

δ 20-60 (11C)

Presencia de un

carbonilo, carbonos

aromáticos y

alifáticos.

IR Frecuencias

3300 cm⁻¹ (N-H),

1680 cm⁻¹ (C=O),

1600 cm⁻¹ (C=C

aromático)

Confirma grupos

funcionales clave.

Caracterización Biológica
Se evaluó la actividad biológica de ST8155AA1 mediante una serie de ensayos in vitro para

determinar su potencia, selectividad y mecanismo de acción celular.

2.1. Ensayo de Actividad Enzimática

Se midió la potencia de ST8155AA1 contra la quinasa X humana recombinante.

Protocolo Experimental: Ensayo de Quinasa
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Reacción: La quinasa X se incubó con sustrato peptídico y ATP en presencia de

concentraciones variables de ST8155AA1 durante 60 minutos a 30°C.

Detección: La fosforilación del sustrato se cuantificó mediante un ensayo de luminiscencia.

Análisis: Los datos se ajustaron a una curva de respuesta a la dosis para calcular el valor de

CI₅₀.

2.2. Ensayo de Proliferación Celular

Se evaluó el efecto de ST8155AA1 en la proliferación de la línea celular de cáncer Y, que

sobreexpresa la quinasa X.

Protocolo Experimental: Ensayo de Proliferación

Cultivo Celular: Se sembraron células de la línea celular Y en placas de 96 pocillos y se

dejaron adherir durante la noche.

Tratamiento: Las células se trataron con concentraciones crecientes de ST8155AA1 durante

72 horas.

Cuantificación: La viabilidad celular se midió utilizando un ensayo colorimétrico. Los valores

de GI₅₀ se calcularon a partir de las curvas de respuesta a la dosis.

Tabla 2: Resumen de Datos de Caracterización Biológica para ST8155AA1

Ensayo Parámetro Resultado Hipotético

Actividad Enzimática CI₅₀ contra Quinasa X 15 nM

Selectividad de Quinasas CI₅₀ contra Quinasa A > 10,000 nM

CI₅₀ contra Quinasa B 1,200 nM

Proliferación Celular GI₅₀ en Línea Celular Y 85 nM

Mecanismo Celular Inhibición de p-Sustrato
Disminución dependiente de la

dosis
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Visualizaciones
A continuación se presentan diagramas que ilustran los flujos de trabajo experimentales y las

vías de señalización hipotéticas relevantes para ST8155AA1.

Elucidación Estructural
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Figura 1: Flujo de trabajo para la elucidación estructural de ST8155AA1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b14758252?utm_src=pdf-body
https://www.benchchem.com/product/b14758252?utm_src=pdf-body-img
https://www.benchchem.com/product/b14758252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14758252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Factor de Crecimiento

Receptor Tirosina Quinasa

Quinasa X

Proteína Sustrato

 Fosforilación

p-Proteína Sustrato

Transcripción Génica

Proliferación Celular

ST8155AA1

 Inhibición

Click to download full resolution via product page

To cite this document: BenchChem. [ST8155AA1 structural elucidation and characterization].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14758252#st8155aa1-structural-elucidation-and-
characterization]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b14758252?utm_src=pdf-body-img
https://www.benchchem.com/product/b14758252#st8155aa1-structural-elucidation-and-characterization
https://www.benchchem.com/product/b14758252#st8155aa1-structural-elucidation-and-characterization
https://www.benchchem.com/product/b14758252#st8155aa1-structural-elucidation-and-characterization
https://www.benchchem.com/product/b14758252#st8155aa1-structural-elucidation-and-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14758252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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